Cas no 109518-47-0 (Imp. C (EP): 2-[(1RS)-8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid(1-Methyl Etodolac))

Imp. C (EP): 2-[(1RS)-8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid(1-Methyl Etodolac) Properties

Names and Identifiers

• Imp. C (EP): 2-[(1RS)-8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid(1-Methyl Etodolac)
• 2-(8-ethyl-1-methyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
• (+/-)-8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano (3,4-b)-indole-1-acetic acid
• Desmethyl etodolac
• 1-Methyl etodolac
• 13A700KGO9
• 2-{8-ETHYL-1-METHYL-1H,3H,4H,9H-PYRANO[3,4-B]INDOL-1-YL}ACETIC ACID
• Etodolac EP Impurity C
• 109518-47-0
• 109518-50-5
• 2-(8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• Desethyl methyl etodolac
• BCP30145
• 8-ETHYL-1,3,4,9-TETRAHYDRO-1-METHYLPYRANO(3,4-B)INDOLE-1-ACETIC ACID
• 2-[(1RS)-8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid (1-Methyl Etodolac)
• UNII-13A700KGO9
• Pyrano(3,4-b)indole-1-acetic acid, 8-ethyl-1,3,4,9-tetrahydro-1-methyl-
• 8-Ethyl-1,3,4,9-tetrahydro-1-methylpyrano[3,4-b]indole-1-acetic acid
• (-)-Desethyl Methyl Etodolac
• SCHEMBL4802952
• Pyrano[3,4-b]indole-1-acetic acid, 8-ethyl-1,3,4,9-tetrahydro-1-methyl-
• FCSFORLYLNCXPD-UHFFFAOYSA-N
• (8-Ethyl-1-methyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• Q27251501
• DTXSID40732111
• +Expand

• InChIKey： FCSFORLYLNCXPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H19NO3/c1-3-10-5-4-6-11-12-7-8-20-16(2,9-13(18)19)15(12)17-14(10)11/h4-6,17H,3,7-9H2,1-2H3,(H,18,19)
• SMILES： CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(C)CC(=O)O

Computed Properties

• Exact Mass: 273.13649347g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 273.13649347g/mol
• Heavy Atom Count: 20
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),